Cas no 351003-42-4 (2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride)

• Product Name: 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride
• CAS No: 351003-42-4
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD03094561
• CID: 92786
• PubChem ID: 2778863
• Update Time: 2025-06-07

2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride
• 2-Bromo-4,6-difluorobenzenesulfonyl chloride
• 2-bromo-4,6-difluorobenzenesulphonyl chloride
• AM87892
• 351003-42-4
• 2-bromo-4,6-difluorobenzenesulphonylchloride
• 2-Bromo-4,6-difluorobenzene-1-sulfonylchloride
• MFCD03094561
• EN300-06330
• 2-Bromo-4,6-difluorobenzenesulfonyl chloride, 97%
• AKOS000199929
• 2-Bromo-4,6-difluorophenylsulfonyl chloride
• DTXSID80381167
• Benzenesulfonylchloride, 2-bromo-4,6-difluoro-
• AS-42648
• A822555
• SCHEMBL544703
• 2-bromo-4,6-difluorobenzenesulfonylchloride
• Z56923313
• FT-0611434
• J-019922
• STL554316
• DB-020619
• BBL100522

• MDL： MFCD03094561
• Inchi： 1S/C6H2BrClF2O2S/c7-4-1-3(9)2-5(10)6(4)13(8,11)12/h1-2H
• InChI Key： LBDIILUAEZRJMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(=O)(=O)Cl)F)F

Computed Properties

• Exact Mass: 289.86200
• Monoisotopic Mass: 289.862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.930 g/mL at 25 °C(lit.)
• Melting Point: 41-44°C
• Boiling Point: 266 °F(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D >1.566(lit.)
• PSA: 42.52000
• LogP: 3.73560
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolysis occurs

2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride

Comprehensive Overview of 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride (CAS No. 351003-42-4)

2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride (CAS No. 351003-42-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine and fluorine substituents, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in Suzuki coupling and nucleophilic substitution reactions, which are critical for developing novel therapeutics and functional materials.

In recent years, the demand for halogenated benzene derivatives like 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride has surged due to their role in designing PET imaging agents and bioconjugation probes. The compound’s sulfonyl chloride group enables efficient derivatization, aligning with trends in click chemistry and targeted drug delivery systems. As sustainability gains traction, its application in green chemistry workflows—such as catalyst-free reactions—has also been explored.

The synthesis of CAS 351003-42-4 typically involves controlled halogenation and sulfonation of difluorobenzene precursors, ensuring high purity (>98%) for sensitive applications. Analytical techniques like HPLC and NMR are employed to verify its structural integrity. Notably, its stability under inert conditions makes it a reliable reagent for high-throughput screening in drug discovery, addressing growing interest in AI-driven molecular design and computational chemistry.

From an industrial perspective, 2-Bromo-4,6-difluorobenzene sulfonyl chloride is pivotal in producing liquid crystal materials and OLED precursors, catering to the electronics sector’s push for energy-efficient displays. Its compatibility with microwave-assisted synthesis further enhances its appeal, reducing reaction times—a key concern for labs optimizing process intensification. Safety data sheets emphasize standard handling protocols, though it is not classified under restricted categories.

Emerging research highlights its potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its bifunctional reactivity aids in constructing porous materials for gas storage. These innovations resonate with global priorities like carbon capture and hydrogen economy, positioning 351003-42-4 as a compound of future significance. For suppliers, ensuring batch-to-batch consistency and scalable production remains a competitive edge.

In summary, 2-Bromo-4,6-difluorobenzene-1-sulfonyl chloride exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across life sciences, electronics, and sustainable technologies underscores its enduring relevance. As synthetic methodologies evolve, this compound will likely play a central role in addressing complex scientific and industrial challenges.